Cas no 1040678-05-4 (2-ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one)

• Product Name: 2-ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one
• CAS No: 1040678-05-4
• MF: C₁₉H₂₈N₆O₂
• MW: 372.464623451233
• CID: 6506585
• Update Time: 2025-10-29

2-ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one
• 2-ethyl-1-[4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]butan-1-one

• Inchi： 1S/C19H28N6O2/c1-4-15(5-2)19(26)24-12-10-23(11-13-24)14-18-20-21-22-25(18)16-6-8-17(27-3)9-7-16/h6-9,15H,4-5,10-14H2,1-3H3
• InChI Key： NDZAAAROKLYLMA-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(OC)C=C3)N=NN=2)CC1)(=O)C(CC)CC

Additional information on 2-ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one

2-Ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one: A Comprehensive Overview

The compound 2-Ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one, identified by the CAS number 1040678-05-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring system, a tetrazole moiety, and a butanone functional group. The presence of these structural elements contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and development. The tetrazole ring in this molecule is particularly interesting due to its ability to act as a bioisostere for other heterocyclic groups. This property makes it a valuable component in the design of bioactive molecules with potential therapeutic applications. For instance, research has shown that tetrazole-containing compounds can exhibit anti-inflammatory, antitumor, and antimicrobial activities. In the case of 2-Ethyl-1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)butan-1-one, the tetrazole moiety plays a crucial role in modulating the molecule's pharmacokinetic properties and bioavailability.

The piperazine ring system in this compound is another key structural feature. Piperazine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this molecule, the piperazine ring is substituted with a methyl group attached to the tetrazole moiety and an ethyl group on the butanone side chain. This substitution pattern enhances the molecule's solubility and stability under physiological conditions.

The butanone functional group in 2-Ethyl... contributes to the molecule's lipophilicity, which is an essential property for drug candidates targeting cellular membranes or lipid-rich environments. Recent advancements in computational chemistry have enabled researchers to predict the partition coefficients (logP) of such molecules accurately. For this compound, computational studies suggest that its logP value falls within an optimal range for oral drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The synthesis typically begins with the preparation of the tetrazole intermediate followed by its coupling with the piperazine derivative. The final step involves introducing the ethyl group on the butanone side chain through alkylation or acylation reactions. These steps are well-documented in organic chemistry literature and can be optimized for high-yield production.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential anticancer agent. In vitro assays have demonstrated its ability to inhibit key enzymes involved in tumor cell proliferation and survival pathways. Additionally, animal studies have revealed that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical evaluation.

In conclusion, 2-Ethyl... represents an intriguing example of how structural complexity can be harnessed to design bioactive molecules with therapeutic potential. Its unique combination of functional groups and structural motifs positions it as a valuable asset in contemporary drug discovery efforts. As research continues to uncover new applications for tetrazole-containing compounds like this one, we can expect further advancements in their use across various fields of medicine and chemistry.